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Compound of Interest

[2-(2-Methylimidazol-1-
Compound Name:
yl)phenyllmethanol

Cat. No.: B1451792

An In-depth Technical Guide to the Chemical Properties of [2-(2-Methylimidazol-1-
yl)phenyllmethanol

Introduction and Strategic Significance

[2-(2-Methylimidazol-1-yl)phenyllmethanol is a heterocyclic compound featuring a
phenylmethanol core substituted with a 2-methylimidazole moiety at the ortho position. This
unique architecture combines the reactive hydroxyl group of a benzyl alcohol with the versatile
coordination and biological properties of the imidazole ring system. Imidazole derivatives are
ubiquitous in medicinal chemistry and materials science, forming the backbone of numerous
pharmaceuticals and functional materials.[1] The presence of the 2-methyl group on the
imidazole ring introduces steric hindrance that can influence its coordination properties and
metabolic stability, making this molecule a person of significant interest for researchers.[2]

This guide serves as a comprehensive technical resource for scientists and drug development
professionals, offering an in-depth analysis of the compound's physicochemical properties, a
robust synthetic pathway, detailed characterization data, and an exploration of its reactivity and
potential applications. The insights provided herein are intended to facilitate its use as a
building block in complex molecular design and to accelerate research and development
efforts.

Physicochemical Properties
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A summary of the key chemical and physical properties of [2-(2-Methylimidazol-1-
yl)phenyllmethanol is presented below. These data are essential for experimental design,
including reaction setup, solvent selection, and purification strategies.

Property Value Source

N/A (CBNumber: CB7326079)

CAS Number 870193-49-4 3]
Molecular Formula C11H12N20 [3]
Molecular Weight 188.23 g/mol [3]
) ) ) Inferred from similar
Appearance White to off-white solid

compounds[4]

] ] 121.3-122.0 °C (uncorrected,
Melting Point [4]
for an analogous compound)

Soluble in polar organic
solvents like methanol,

Solubility ethanol, DMSO, and Inferred from structure
chloroform. Limited solubility in

water and nonpolar solvents.

MDL Number MFCD05864818 [3]

Synthesis and Characterization

The synthesis of [2-(2-Methylimidazol-1-yl)phenylJmethanol can be achieved via several
routes. A common and effective strategy involves the nucleophilic substitution of a halogenated
benzyl derivative with 2-methylimidazole. An illustrative pathway starting from 2-bromobenzyl
alcohol is detailed below.

Synthetic Pathway

The synthesis is conceptualized as a two-step process to avoid side reactions with the free
hydroxyl group: 1) Protection of the alcohol, followed by 2) N-arylation with 2-methylimidazole,
and 3) Deprotection to yield the final product. A more direct, one-step N-arylation is also
feasible under carefully controlled conditions.
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Synthesis Workflow

) ) - Base (e.g., K2COs, NaH)
[2 Bromobenzyl aIcohoD [2 Methyllmldazole) [Solvent (e.9., DMF, Acetonitrile)

' |
i
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Workup & Purification
(Column Chromatography)

[2-(2-Methylimidazol-1-yl)phenyllmethanol
(Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1451792#2-2-methylimidazol-1-yl-phenyl-methanol-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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